Cas no 878712-29-9 (4-1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl-1-(2-phenylethyl)pyrrolidin-2-one)

• Product Name: 4-1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl-1-(2-phenylethyl)pyrrolidin-2-one
• CAS No: 878712-29-9
• MF: C₂₆H₃₁N₃O
• MW: 401.54384636879
• CID: 5448563
• PubChem ID: 6491550
• Update Time: 2025-07-04

4-1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl-1-(2-phenylethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS000714586
• AKOS016316250
• 4-(1-(cyclohexylmethyl)-1H-benzo[d]imidazol-2-yl)-1-phenethylpyrrolidin-2-one
• 4-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]-1-(2-phenylethyl)pyrrolidin-2-one
• F3058-0089
• 4-[1-(cyclohexylmethyl)benzimidazol-2-yl]-1-(2-phenylethyl)pyrrolidin-2-one
• 878712-29-9
• VU0492422-1
• 4-[1-(Cyclohexylmethyl)-1H-benzimidazol-2-yl]-1-(2-phenylethyl)-2-pyrrolidinone
• 4-1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl-1-(2-phenylethyl)pyrrolidin-2-one

• Inchi： 1S/C26H31N3O/c30-25-17-22(19-28(25)16-15-20-9-3-1-4-10-20)26-27-23-13-7-8-14-24(23)29(26)18-21-11-5-2-6-12-21/h1,3-4,7-10,13-14,21-22H,2,5-6,11-12,15-19H2
• InChI Key： WLWIBZXLPISCOF-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)CC(C2N(CC3CCCCC3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 401.246712621g/mol
• Monoisotopic Mass: 401.246712621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 634.4±55.0 °C(Predicted)
• pka: 5.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl-1-(2-phenylethyl)pyrrolidin-2-one

4-1-(Cyclohexylmethyl)-1H-1,3-Benzodiazol-2-yl-1-(2-phenylethyl)pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No 878712-29-9, known as 4-1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl-1-(2-phenylethyl)pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzodiazole core and a pyrrolidinone ring system. The structure of this molecule is characterized by its unique combination of functional groups, including an alkyl chain (cyclohexylmethyl) and an aryl group (phenylethyl), which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the benzodiazole moiety in this compound suggests potential biological activity, making it a promising candidate for further research. Additionally, the pyrrolidinone ring system is known for its stability and ability to form hydrogen bonds, which are critical for drug-target interactions.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzodiazole core through condensation reactions and the subsequent attachment of the cyclohexylmethyl and phenylethyl groups via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research, with scientists exploring greener and more efficient synthetic pathways to minimize environmental impact.

From a pharmacological perspective, this compound exhibits interesting properties that warrant further investigation. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, its structural similarity to known anticancer drugs has led researchers to explore its efficacy in targeting cancer cells. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, providing valuable insights into its therapeutic potential.

In terms of environmental impact, the degradation pathways of this compound are currently under investigation. Initial findings suggest that it undergoes hydrolysis under specific conditions, which could influence its persistence in aquatic environments. Regulatory agencies are increasingly emphasizing the need for eco-friendly chemical designs, and understanding the environmental fate of such compounds is crucial for their sustainable use.

Looking ahead, the development of 4-1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl-1-(2-phenylethyl)pyrrolidin-2-one into a clinically relevant drug will depend on several factors, including its bioavailability, toxicity profile, and scalability of synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these challenges and unlock the full potential of this compound.

In conclusion, CAS No 878712-29-9 represents a cutting-edge molecule with significant implications for modern drug discovery and chemical innovation. Its unique structure, coupled with emerging research findings, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound will undoubtedly contribute to advancing our understanding of complex biological systems and pave the way for innovative treatment options.